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Compound of Interest

Compound Name: 3-Ethyl-3-methylpentane

Cat. No.: B092670 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological profile of 3-Ethyl-3-methylpentane (CAS No. 1067-08-9). The

information is intended to support risk assessment and ensure safe laboratory practices for

professionals working with this compound. While specific experimental data for 3-Ethyl-3-
methylpentane is not always available in publicly accessible literature, this guide outlines the

standard methodologies used for hazard evaluation based on internationally recognized

guidelines.

Physicochemical and Hazard Identification
3-Ethyl-3-methylpentane is a flammable, colorless liquid.[1] It is a branched alkane and an

isomer of octane. Due to its non-polar nature, it is insoluble in water but soluble in organic

solvents.

Table 1: Physicochemical Data for 3-Ethyl-3-
methylpentane
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Property Value Source

Molecular Formula C8H18 [2]

Molecular Weight 114.23 g/mol [2]

CAS Number 1067-08-9 [2]

Boiling Point 118 °C ECHEMI

Flash Point 6 °C (closed cup) ECHEMI

Density 0.711 g/cm³ Chemsrc

Vapor Pressure 20.2 mmHg at 25°C Chemsrc

Water Solubility Insoluble

Table 2: GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Experimental Protocols for Safety Evaluation
Detailed experimental reports for 3-Ethyl-3-methylpentane are not readily available in the

public domain. However, the safety data reported in Safety Data Sheets (SDS) are typically
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derived from studies conducted according to standardized guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD). The

following sections describe the likely methodologies used to assess the key hazards of this

substance.

Acute Oral Toxicity
The acute oral toxicity of a substance is typically determined using one of the OECD test

guidelines: TG 420 (Fixed Dose Procedure), TG 423 (Acute Toxic Class Method), or TG 425

(Up-and-Down Procedure).[3] The Acute Toxic Class Method (OECD TG 423) is a commonly

used approach.[3][4]

Methodology (Based on OECD TG 423):

Test Animals: The test is typically conducted using a small number of rats (usually females),

with 3 animals per step.[3]

Dosing: The substance is administered as a single oral dose via gavage.[5] The starting

dose is selected from a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg body

weight).[3]

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[5]

Endpoint: The method allows for the classification of the substance into a GHS toxicity

category based on the observed mortality at different dose levels.[5] A definitive LD50 value

is not the primary endpoint.

Skin Irritation
In vitro methods are now the standard for determining skin irritation potential, avoiding the use

of animal testing. The OECD TG 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis

Test Method) is the relevant guideline.[6][7]

Methodology (Based on OECD TG 439):

Test System: A three-dimensional reconstructed human epidermis (RhE) model is used,

which mimics the properties of human skin.[8]
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Application: The test substance is applied topically to the surface of the RhE tissue.[8]

Incubation: Following a defined exposure period, the tissue is rinsed and incubated.

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

assay.[8]

Endpoint: A substance is classified as a skin irritant (GHS Category 2) if the mean tissue

viability is reduced to ≤ 50% of the negative control.[6][8]

Flammability
The flammability characteristics of a liquid, such as its flash point and flammability limits, are

determined using standardized methods like those from ASTM International.

Methodology (Based on ASTM E681 for Flammability Limits):

Apparatus: A closed spherical glass flask (typically 5-L) is used, equipped with a pressure

sensor and an ignition source.[9]

Procedure: A known concentration of the substance's vapor is introduced into the flask with

air.

Ignition: An attempt is made to ignite the mixture with a spark.

Endpoint: The Lower Flammable Limit (LFL) and Upper Flammable Limit (UFL) are the

lowest and highest concentrations of the vapor in air that will propagate a flame.[10] The

criterion for ignition is typically a specified pressure rise within the vessel.[9]

Toxicological Profile and Handling Precautions
Mechanism of Toxicity
While a specific signaling pathway for 3-Ethyl-3-methylpentane has not been elucidated, the

toxicity of volatile hydrocarbons is generally attributed to their physicochemical properties. As

lipophilic compounds, they can partition into the lipid bilayers of cell membranes, disrupting

their structure and function. This can lead to increased membrane permeability and impairment

of membrane-bound proteins.
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The primary toxicological effects of petroleum distillates like 3-Ethyl-3-methylpentane are

depression of the central nervous system (CNS) and pulmonary damage.[2] CNS effects are

likely due to the disruption of neuronal membranes. Pulmonary damage is a major concern

following aspiration, where the substance can interfere with surfactant function in the lungs.[2]

Exposure Routes

Absorption & Distribution

Primary Target Organs Adverse Effects

Inhalation

Systemic_Circulation

Ingestion

Dermal_Contact Skin

Central Nervous System

Lungs
Aspiration

Drowsiness, Dizziness

Aspiration Pneumonitis

Skin Irritation

Click to download full resolution via product page

General mechanism of hydrocarbon toxicity.

Handling and Storage
Engineering Controls:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Flame-retardant

clothing is recommended.
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Respiratory Protection: If ventilation is inadequate, use a suitable respirator with an organic

vapor cartridge.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Store locked up.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician immediately. Aspiration hazard is a

major concern.

Safety Workflow
The following diagram outlines a logical workflow for the safe handling of 3-Ethyl-3-
methylpentane in a laboratory setting.
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Start

Perform Risk Assessment

Implement Engineering Controls
(Fume Hood, Ventilation)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Emergency Preparedness
(Spill Kit, Eyewash, Shower)

Handle Substance
(Avoid Inhalation, Contact, Ingestion)

Store Properly
(Cool, Ventilated, Flammables Cabinet)

Dispose of Waste
(Follow Institutional Guidelines)

End
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Workflow for safe handling of 3-Ethyl-3-methylpentane.

Conclusion
3-Ethyl-3-methylpentane is a hazardous chemical that requires careful handling due to its

high flammability, skin irritancy, and aspiration toxicity. While specific, publicly available

experimental data on this compound is limited, adherence to the general safety principles for

volatile hydrocarbons and the use of appropriate engineering controls and personal protective

equipment are essential for minimizing risk. This guide provides a framework for understanding

the potential hazards and implementing safe laboratory practices. Researchers should always

consult the most recent and complete Safety Data Sheet provided by the supplier before

working with this or any other chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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